Cas no 139740-82-2 (Phosphonic acid, (3,5,5-trimethyl-2,4-dioxohexyl)-, diethyl ester)

• Product name: Phosphonic acid, (3,5,5-trimethyl-2,4-dioxohexyl)-, diethyl ester
• CAS No: 139740-82-2
• MF: C₁₃H₂₅O₅P
• MW: 292.30836558342
• CID: 1290130

Phosphonic acid, (3,5,5-trimethyl-2,4-dioxohexyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3,5,5-trimethyl-2,4-dioxohexyl)-, diethyl ester
• Phosphonic acid, (3,5,5-trimethyl-2,4-dioxohexyl)-, diethyl ester (9CI)

• Inchi： 1S/C13H25O5P/c1-7-17-19(16,18-8-2)9-11(14)10(3)12(15)13(4,5)6/h10H,7-9H2,1-6H3
• InChI Key： PMURKCSRUJIZGO-UHFFFAOYSA-N
• SMILES： C(P(=O)(OCC)OCC)C(=O)C(C)C(=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.14405

Experimental Properties

• Density: 1.064±0.06 g/cm3(Predicted)
• Boiling Point: 374.8±22.0 °C(Predicted)
• PSA: 69.67
• pka: 10.18±0.46(Predicted)